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Compound of Interest

Compound Name: Codaphniphylline

Cat. No.: B15591752

An In-depth Technical Guide to
Codaphniphylline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Codaphniphylline, a complex polycyclic alkaloid isolated from plants of the
Daphniphyllum genus. This document includes its chemical identifiers, a summary of its
physicochemical properties, and a detailed look into its chemical synthesis, presented to aid
researchers and professionals in the fields of natural product chemistry, pharmacology, and
drug development.

Core Chemical Information

Codaphniphylline is a structurally intricate natural product that has garnered interest from the
scientific community due to its unique molecular architecture.
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Property Value

CAS Number 14694-15-6[1][2][3][4]
Molecular Formula C30H47NO3[1][2]
Molecular Weight 469.7 g/mol [1][2]
Appearance Powder[1][2]

Branches of Daphniphyllum macropodum Mig.

[1](2]

Natural Source

IUPAC Nomenclature: Due to the high complexity of its polycyclic system, a definitive IUPAC
name for Codaphniphylline is not commonly cited in the literature. A systematic name, based
on its core structure, can be generated, but for practical purposes, the common name
"Codaphniphylline" is universally used.

Physicochemical Data

While comprehensive experimental data for Codaphniphylline is not widely available in public
databases, its properties can be inferred from its chemical structure and the known
characteristics of related Daphniphyllum alkaloids. The molecule is soluble in organic solvents
such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.

Experimental Protocols: Total Synthesis of (+)-
Codaphniphylline

The total synthesis of (+)-Codaphniphylline represents a significant achievement in organic
chemistry, notable for the strategic construction of its complex, sterically congested polycyclic
framework. The following is a conceptual summary of a synthetic approach, with the detailed
experimental procedures, including reagent quantities, reaction conditions, and purification
methods, being accessible in the primary literature.

Key Stages of Synthesis:

o Core Skeleton Assembly: The synthesis typically begins with the construction of a key
intermediate that contains the foundational rings of the molecule. This often involves a series
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of cycloaddition and annulation reactions to build the fused ring system.

Stereochemical Control: Throughout the synthesis, precise control of stereochemistry is
crucial. This is achieved through the use of chiral auxiliaries, asymmetric catalysis, and
substrate-controlled reactions to establish the correct relative and absolute configurations of
the numerous stereocenters.

Functional Group Manipulation: A variety of functional group interconversions are employed
to introduce the necessary oxygen and nitrogen functionalities and to modify the oxidation
states of different parts of the molecule.

Late-Stage Cyclization: The final rings of the polycyclic structure are often formed in the later
stages of the synthesis through intramolecular reactions, which can be challenging due to
the steric hindrance of the pre-existing framework.

Purification and Characterization: Each synthetic intermediate is rigorously purified, typically
using chromatographic techniques, and its structure is confirmed by spectroscopic methods,
including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass
Spectrometry (MS).

Visualizing the Synthetic and Biological Landscape

To better understand the complex processes associated with Codaphniphylline, the following
diagrams illustrate the logical flow of its synthesis and a hypothetical biological mechanism of
action based on the known activities of related compounds.

Initial Steps Core Construction Final Stages

Starting Materials Key Intermediate Synthesis yclic Core i H i g Late-Stage Functionalization H (+)-Codaphniphylline

Logical Workflow for the Total Synthesis of Codaphniphylline

Click to download full resolution via product page

Caption: A diagram illustrating the logical workflow of the total synthesis of (+)-
Codaphniphylline.
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While the specific biological activities and signaling pathways of Codaphniphylline have not
been extensively studied, related Daphniphyllum alkaloids are known to exhibit cytotoxic effects
against various cancer cell lines. This suggests that Codaphniphylline may also possess
similar properties. A plausible, yet hypothetical, mechanism for such activity could involve the
induction of apoptosis.

Codaphniphylline

Cell Surface Receptor
(Hypothetical)

Signal Transduction Cascade

Mitochondrial Pathway Activation

Apoptosis

Hypothetical Signaling Pathway for Codaphniphylline-Induced Cytotoxicity

Click to download full resolution via product page
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Caption: A hypothetical signaling pathway illustrating a potential mechanism for
Codaphniphylline-induced cytotoxicity, proceeding through the activation of an apoptotic
cascade. Further research is required to validate this proposed pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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